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Compound of Interest

Compound Name: pyridine-4-thiol

Cat. No.: B7777008

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety, handling, and Material Safety Data Sheet (MSDS)
information for pyridine-4-thiol (also known as 4-mercaptopyridine). Adherence to these
protocols is essential for ensuring personal safety and maintaining a secure laboratory
environment when working with this compound.

Hazard Identification and Classification

Pyridine-4-thiol is classified as a hazardous substance. It is crucial to be aware of its potential
health effects and physical hazards. The compound is known to cause skin, eye, and
respiratory irritation.[1][2] It may also be harmful if swallowed.

Table 1: GHS Hazard Statements
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Code Hazard Statement Classification

Acute Toxicity, Oral (Category

H302 Harmful if swallowed. 2
o Skin Corrosion/Irritation
H315 Causes skin irritation.[1][2]
(Category 2)[1]

May cause an allergic skin
H317 )

reaction.
H319 Causes serious eye irritation. Serious Eye Damage/Eye

[1112] Irritation (Category 2A)[1]

] Specific target organ toxicity —
May cause respiratory )
H335 T single exposure (Category 3),
irritation.[1][2] )
Respiratory system[1]

This table is based on GHS classifications and may vary slightly between suppliers.

First Aid Measures

In the event of exposure to pyridine-4-thiol, immediate and appropriate first aid is critical. The
following table outlines the recommended procedures.

Table 2: First Aid Measures
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Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult or they feel unwell, seek immediate

medical attention.[1]

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while
Skin Contact removing contaminated clothing and shoes.[1] If

skin irritation occurs or persists, get medical

advice/attention.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[1]
Eye Contact Remove contact lenses if present and easy to

do so. Continue rinsing.[1] Seek immediate

medical attention.[1]

) Do NOT induce vomiting. Clean mouth with
Ingestion ) . ) )
water and seek immediate medical attention.[1]

Handling and Storage

Proper handling and storage procedures are paramount to minimizing the risks associated with
pyridine-4-thiol.

Safe Handling

e Ventilation: Always handle pyridine-4-thiol in a well-ventilated area, preferably within a
certified chemical fume hood.[3][4]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves (e.g., nitrile or neoprene), chemical splash goggles, and a lab coat.[3][5]

» Hygiene: Avoid breathing dust or fumes.[1] Wash hands thoroughly after handling.[1] Do not
eat, drink, or smoke in areas where the chemical is handled or stored.[6]

e Ignition Sources: Keep away from heat, sparks, and open flames.[3]
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Storage Conditions

o Container: Keep the container tightly closed in a dry and well-ventilated place.[1]

o Atmosphere: For long-term storage, it is recommended to store under an inert atmosphere,

such as nitrogen.[1]

o Temperature: Store in a cool place; some suppliers recommend freezer storage.[1]

e Incompatibilities: Store away from strong oxidizing agents and strong bases.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when working with pyridine-4-thiol. The following

table summarizes the recommended PPE for various laboratory tasks.

Table 3: Recommended Personal Protective Equipment

Operation Eye Protection Hand Protection

Body Protection

Safety glasses with o
Nitrile or neoprene

Laboratory coat.[5]

Weighing and side shields or )
. ] ) ) gloves (double-gloving
Aliquoting (Solid) chemical splash )
is recommended).[5]
goggles.[5]
) ] Chemical splash Nitrile or neoprene
Solution Preparation
goggles.[5] gloves.[5]

Laboratory coat.[5]

Chemical splash o
. _ Nitrile or neoprene
Conducting Reactions  goggles and a face

Chemical-resistant

laboratory coat or

) gloves.[5]
shield.[5] apron.[5]
_ Chemical splash Nitrile or neoprene
Waste Disposal Laboratory coat.[5]
goggles.[5] gloves.[5]

Accidental Release Measures

In the event of a spill, follow these procedures to ensure safety and proper cleanup.
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Spill Response Workflow

Pyridine-4-thiol Spill Response Workflow

Evacuate Immediate Area & Alert Others

l

Assess the Spill
(Size, Location, Hazards)

l

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

l

Contain the Spill
(Use absorbent material like vermiculite or sand)

e
4

’//

Neutralize (if applicable and safe to do so)

N

Clean Up Spill
(Sweep or scoop into a sealed container)

l

Decontaminate the Area
(Wash with soap and water)

;

Dispose of Waste
(Follow institutional and local regulations)

Report the Incident

Click to download full resolution via product page
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Caption: A logical workflow for handling a pyridine-4-thiol spill.

Cleanup Procedures

e Minor Spills: For small spills, avoid generating dust.[6] Use dry clean-up procedures.[6]
Sweep or vacuum the material and place it into a suitable, labeled container for disposal.[1]

[6]

o Major Spills: For larger spills, alert emergency services.[6] Prevent the spillage from entering
drains or waterways.[6]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[7]

o Specific Hazards: During a fire, hazardous decomposition products such as nitrogen oxides,
carbon oxides, and sulfur oxides may be formed.[1]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1]

Toxicological and Physical Properties

While comprehensive toxicological data is not available for pyridine-4-thiol, some information
has been reported. It is characterized as a yellow powder with a stench.[1][8]

Table 4: Toxicological and Physical Data

Property

Value

Acute Toxicity

Intravenous LD50 (mouse) = 178 mg/kg[2][8]

Molecular Formula

C5H5NS[1]

Molecular Weight 111.16 g/mol [1]

Appearance Yellow powder[8]

Odor Stench[1]
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Note: The toxicological properties have not been fully investigated.[1]

Experimental Protocols

Detailed experimental methodologies for specific research applications of pyridine-4-thiol are
beyond the scope of this safety guide. Researchers should consult peer-reviewed literature and
established laboratory protocols for specific experimental setups. The synthesis of pyridine-4-
thiol can be achieved through methods such as the reaction of a halogenated pyridine with
sodium hydride or the reaction of pyridine-4-mercaptan with a base.[9]

This guide is intended to provide a comprehensive overview of the safety and handling of
pyridine-4-thiol. Always consult the most up-to-date Safety Data Sheet from your supplier
before use and adhere to all institutional and local safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://lwww.benchchem.com/product/b7777008#pyridine-4-thiol-safety-handling-and-msds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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